(6-Fluoro-imidazo[1,5-a]pyridin-3-yl)-methanol

• Molecular Formula: C8H7FN2O
• Molecular Weight: 166.15 g/mol
• IUPAC Name: (6-fluoroimidazo[1,5-a]pyridin-3-yl)methanol
• InChI: InChI=1S/C8H7FN2O/c9-6-1-2-7-3-10-8(5-12)11(7)4-6/h1-4,12H,5H2
• InChI Key: CROFXSZUJRLAKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1=CN=C2CO)F

Description

(6-Fluoro-imidazo[1,5-a]pyridin-3-yl)-methanol is a useful research compound. Its molecular formula is C8H7FN2O and its molecular weight is 166.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask, 6-fluoro-imidazo[1,5-a]pyridine-3-carboxylic acid methyl ester (223 mg, 1.15 mmol) was dissolved in THF (7 ml). The solution was cooled to 0° C. and lithium aluminum hydride (1.0 M in THF, 1.4 ml, 1.4 mmol) was added dropwise. The reaction mixture was stirred at 0° C. for 1.5 h then sodium sulfate decahydrate was carefully added. When gas evolution had ceased, the ice bath was removed, sodium sulfate was added and the mixture was stirred vigorously for 30 min at room temperature. The suspension was filtered over Celite and rinsed with ethyl acetate and methanol. The filtrate was concentrated to give 225 mg of (6-fluoro-imidazo[1,5-a]pyridin-3-yl)-methanol as a brown solid which was used without further purification.